Cas no 2180-30-5 ([1,1'-Biphenyl]-4,4'-dimethanol,a4',a4',a4,a4-tetrakis(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-4,4'-dimethanol,a4',a4',a4,a4-tetrakis(trifluoromethyl)-
• CAS No: 2180-30-5
• MF: C₁₈H₁₀F₁₂O₂
• MW: 486.251647472382
• MDL: MFCD00041494
• CID: 279201
• PubChem ID: 137469
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4,4'-dimethanol,a4',a4',a4,a4-tetrakis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-dimethanol,a4',a4',a4,a4-tetrakis(trifluoromethyl)-
• 1,1,1,3,3,3-hexafluoro-2-[4-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]phenyl]propan-2-ol
• 4,4'-BIS(2-HYDROXYHEXAFLUOROISOPROPYL)BIPHENYL
• 1,1,1,3,3,3-hexafluoro-2-{4-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]phenyl}propan-2-ol
• 4,4'-Bis(2-hydroxyhexafluoroisopropyl)diphenyl
• 4,4'-Bis-(hexafluor-2-hydroxy-2-propyl)-diphenyl
• CCG-236051
• Cyto2E5
• 2,2'-([1,1'-Biphenyl]-4,4'-diyl)bis(1,1,1,3,3,3-hexafluoropropan-2-ol)
• MFCD00041494
• 4,4'-Bis-(2-hydroxyhexafluoroisopropyl)diphenyl
• 2180-30-5
• DTXSID60176215
• 2,2'-(biphenyl-4,4'-diyl)bis(1,1,1,3,3,3-hexafluoropropan-2-ol)
• 1, 1, 1, 3, 3, 3-hexafluoro-2-[4-[4-(1, 1, 1, 3, 3, 3-hexafluoro-2-hydroxypropan-2-yl)phenyl]phenyl]propan-2-ol
• [1,1'-Biphenyl]-4,4'-dimethanol,.alpha.,.alpha.alpha.',.alpha.'-tetrakis(trifluoromethyl)-
• SCHEMBL9621271
• FT-0617010
• A815675
• AKOS024371027
• JCNFGVSJUHFARO-UHFFFAOYSA-N

• MDL： MFCD00041494
• Inchi： 1S/C18H10F12O2/c19-15(20,21)13(31,16(22,23)24)11-5-1-9(2-6-11)10-3-7-12(8-4-10)14(32,17(25,26)27)18(28,29)30/h1-8,31-32H
• InChI Key： JCNFGVSJUHFARO-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC(=CC=1)C1C=CC(=CC=1)C(C(F)(F)F)(C(F)(F)F)O)O)(F)F

Computed Properties

• Exact Mass: 486.04900
• Monoisotopic Mass: 486.0489175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 125 °C
• PSA: 40.46000
• LogP: 5.97800
• Solubility: Not determined

[1,1'-Biphenyl]-4,4'-dimethanol,a4',a4',a4,a4-tetrakis(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38